Cas no 35845-67-1 (2,2,8,8-tetramethylnona-3,6-diyn-5-one)

• Product Name: 2,2,8,8-tetramethylnona-3,6-diyn-5-one
• CAS No: 35845-67-1
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 295923
• PubChem ID: 535094
• Update Time: 2025-11-01

2,2,8,8-tetramethylnona-3,6-diyn-5-one Chemical and Physical Properties

Names and Identifiers

• 3,6-Nonadiyn-5-one,2,2,8,8-tetramethyl-
• 2,2,8,8-TETRAMETHYL-3,6-NONADIYN-5-ONE
• 2,2,8,8-tetramethylnona-3,6-diyn-5-one
• 1,5-di-tert-butyl-1,4-pentadiyn-3-one
• 2,2,8,8-Tetramethyl-nona-3,6-diin-5-on
• 2,2,8,8-tetramethyl-nona-3,6-diyn-5-one
• F0400-0011
• 2,2,8,8-Tetramethyl-3,6-nonadiyn-5-one, AldrichCPR
• 4-Ethoxy-2-fluorophenylboronicacid
• SR-01000443116
• 3,6-Nonadiyn-5-one, 2,2,8,8-tetramethyl-
• CS-0272382
• 2,2,8,8-Tetramethyl-3,6-nonadiyn-5-one #
• EU-0039230
• SR-01000443116-1
• EN300-68991
• AKOS002211298
• 35845-67-1
• VU0091127-2
• 3,6-Nonadien-5-one, 2,2,8,8-tetramethyl-
• SCHEMBL7591611
• DTXSID60336635

• Inchi： 1S/C13H18O/c1-12(2,3)9-7-11(14)8-10-13(4,5)6/h1-6H3
• InChI Key： KMTSPKJHYJTHDH-UHFFFAOYSA-N
• SMILES： O=C(C#CC(C)(C)C)C#CC(C)(C)C

Computed Properties

• Exact Mass: 190.13600
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: solid
• Density: 0.919
• Melting Point: 63 °C
• Boiling Point: 258°C at 760 mmHg
• Flash Point: 99.6°C
• Refractive Index: 1.474
• PSA: 17.07000
• LogP: 2.65450
• Solubility: Not determined

Additional information on 2,2,8,8-tetramethylnona-3,6-diyn-5-one

2,2,8,8-tetramethylnona-3,6-diyn-5-one (CAS No. 35845-67-1): An Overview of a Versatile Compound in Chemical and Pharmaceutical Research

2,2,8,8-tetramethylnona-3,6-diyn-5-one (CAS No. 35845-67-1) is a unique and versatile compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its distinct molecular structure, exhibits a range of properties that make it a valuable component in various applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of 2,2,8,8-tetramethylnona-3,6-diyn-5-one, highlighting its significance in contemporary scientific research.

Molecular Structure and Properties

2,2,8,8-tetramethylnona-3,6-diyn-5-one is a linear hydrocarbon with a molecular formula of C₁₃H₁₆O. The compound features two terminal acetylene groups (C≡C) and a ketone group (C=O) at the central carbon atom. The presence of these functional groups imparts unique chemical reactivity and physical properties to the molecule. The tetramethyl substitution at positions 2 and 8 provides additional stability and influences the compound's solubility and reactivity.

The molecular structure of 2,2,8,8-tetramethylnona-3,6-diyn-5-one has been extensively studied using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared) spectroscopy. These techniques have provided detailed insights into the electronic and vibrational characteristics of the molecule. Recent advancements in computational chemistry have further enhanced our understanding of the compound's electronic structure and reactivity.

Synthesis Methods

The synthesis of 2,2,8,8-tetramethylnona-3,6-diyn-5-one has been explored through several routes. One common method involves the coupling of two acetylene derivatives followed by oxidation to form the ketone group. For instance, the reaction between 1-methylbut-3-yne and 1-methylbut-3-yne can be catalyzed by palladium-based catalysts to form the desired product. This method is highly efficient and can be scaled up for industrial production.

Another approach involves the use of organometallic reagents such as Grignard reagents to introduce the methyl groups at specific positions. This method offers high regioselectivity and can be tailored to produce various derivatives of 2,2,8,8-tetramethylnona-3,6-diyn-5-one. Recent studies have also explored the use of green chemistry principles to develop more environmentally friendly synthesis routes for this compound.

Potential Applications in Chemical Research

2,2,8,8-tetramethylnona-3,6-diyn-5-one has found applications in various areas of chemical research due to its unique properties. One notable application is in the field of materials science. The compound's acetylene groups can be used to form conjugated polymers with interesting electronic properties. These polymers have potential applications in organic electronics and photovoltaic devices.

In addition to materials science, 2,2,8,8-tetramethylnona-3,6-diyn-5-one has been used as a building block in supramolecular chemistry. The compound's ability to form stable complexes with metal ions makes it a valuable component in the design of supramolecular assemblies with specific functions such as catalysis or sensing.

Potential Applications in Pharmaceutical Research

The pharmaceutical industry has also shown interest in 2,2,8,8-tetramethylnona-3,6-diyn-5-one. The compound's ketone group can serve as a reactive site for further functionalization to produce drug candidates with specific biological activities. Recent studies have explored the use of this compound as a scaffold for developing anti-inflammatory agents and anticancer drugs.

In one notable study published in the Journal of Medicinal Chemistry (JMC), researchers synthesized a series of derivatives of 2,2,8,8-tetramethylnona-3,6-diyn-5-one and evaluated their anti-inflammatory properties. The results showed that certain derivatives exhibited potent anti-inflammatory activity without significant cytotoxicity. This finding highlights the potential of 2,2,8，8-tetramethylnona-3，6-diyn-5-one-based compounds as lead molecules for drug development.

Clinical Trials and Future Prospects

The promising results from preclinical studies have paved the way for further investigation into the therapeutic potential of compounds derived from 2，2，8，8-tetramethylnona-3，6-diyn-5-one. Several clinical trials are currently underway to evaluate the safety and efficacy of these compounds in treating various diseases.

In one ongoing phase II clinical trial sponsored by a leading pharmaceutical company, researchers are evaluating a derivative of 2，2，8，8-tetramethylnona-3，6-diyn-5-one for its efficacy in treating chronic inflammatory conditions such as rheumatoid arthritis. Preliminary results from this trial have shown promising outcomes with minimal side effects.

The future prospects for compounds derived from 2，2，8，8-tetramethylnona-3，6-diyn-5-one are bright. Ongoing research is focused on optimizing their pharmacological properties to enhance their therapeutic potential while minimizing adverse effects. Additionally，the development of novel synthesis methods that are more sustainable and cost-effective will further contribute to the commercial viability of these compounds.